Cas no 1860946-70-8 (5-(propylsulfamoyl)pyridine-2-carboxamide)

• Product Name: 5-(propylsulfamoyl)pyridine-2-carboxamide
• CAS No: 1860946-70-8
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 6220819
• PubChem ID: 165523399
• Update Time: 2025-09-28

5-(propylsulfamoyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(propylsulfamoyl)pyridine-2-carboxamide
• EN300-1452957
• 1860946-70-8

• Inchi： 1S/C9H13N3O3S/c1-2-5-12-16(14,15)7-3-4-8(9(10)13)11-6-7/h3-4,6,12H,2,5H2,1H3,(H2,10,13)
• InChI Key： SJAWAMHMZHMUSV-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C(N)=O)=CC=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on 5-(propylsulfamoyl)pyridine-2-carboxamide

5-(Propylsulfamoyl)Pyridine-2-Carboxamide: A Comprehensive Overview

5-(Propylsulfamoyl)Pyridine-2-Carboxamide (CAS No: 1860946-70-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials development. The structure of 5-(Propylsulfamoyl)Pyridine-2-Carboxamide is characterized by a pyridine ring substituted with a sulfonamide group at the 5-position and a carboxamide group at the 2-position, making it a unique member of the pyridine family.

The synthesis of 5-(Propylsulfamoyl)Pyridine-2-Carboxamide involves a series of intricate chemical reactions, including nucleophilic substitution, amidation, and sulfonation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. These improvements are particularly significant for its application in pharmaceutical research, where precise chemical composition is critical.

One of the most promising aspects of 5-(Propylsulfamoyl)Pyridine-2-Carboxamide lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits notable pharmacological activity, particularly in modulating enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, 5-(Propylsulfamoyl)Pyridine-2-Carboxamide has also been explored for its role in materials science. Its unique electronic properties make it a valuable component in the development of advanced polymers and semiconducting materials. Recent studies have demonstrated its ability to enhance the electrical conductivity of polymer blends, which could have implications for the development of next-generation electronic devices.

The structural versatility of 5-(Propylsulfamoyl)Pyridine-2-Carboxamide also lends itself to various chemical modifications. By altering the substituents on the pyridine ring or modifying the sulfonamide group, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its stability under harsh conditions, while electron-donating groups can improve its solubility in organic solvents.

From an environmental perspective, 5-(Propylsulfamoyl)Pyridine-2-Carboxamide has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches to synthesize this compound using renewable resources and minimizing waste generation. These efforts align with global sustainability goals and highlight the compound's potential as an environmentally responsible material.

In conclusion, 5-(Propylsulfamoyl)Pyridine-2-Carboxamide (CAS No: 1860946-70-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within medicine and materials science.